3-(4,6-Dimethylpyrimidin-2-yl)propan-1-amine

• Molecular Formula: C9H15N3
• Molecular Weight: 165.24 g/mol
• IUPAC Name: 3-(4,6-dimethylpyrimidin-2-yl)propan-1-amine
• InChI: InChI=1S/C9H15N3/c1-7-6-8(2)12-9(11-7)4-3-5-10/h6H,3-5,10H2,1-2H3
• InChI Key: XLJGOFKBTAWGOJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)CCCN)C

Description

3-(4,6-Dimethylpyrimidin-2-yl)propan-1-amine is a primary amine featuring a 4,6-dimethylpyrimidin-2-yl group attached to a three-carbon aliphatic chain. The pyrimidine core is a heteroaromatic ring with two methyl substituents at positions 4 and 6, which likely influence electronic properties and steric interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4,6-Dimethylpyrimidin-2-yl)propan-1-amine typically involves the reaction of 4,6-dimethylpyrimidine with a suitable propan-1-amine derivative under controlled conditions. The reaction may require a catalyst and specific temperature and pressure conditions to ensure optimal yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale chemical reactors where the reactants are combined in precise ratios. The process is monitored for temperature, pressure, and pH to maintain consistency and quality. Post-reaction, the compound is purified using techniques such as crystallization, distillation, or chromatography .

Chemical Reactions Analysis

Types of Reactions

3-(4,6-Dimethylpyrimidin-2-yl)propan-1-amine can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: The compound can be reduced using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: It can participate in nucleophilic substitution reactions where a nucleophile replaces a leaving group in the molecule.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide in aqueous or alcoholic solution.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield a corresponding ketone or aldehyde, while reduction may produce an alcohol .

Scientific Research Applications

3-(4,6-Dimethylpyrimidin-2-yl)propan-1-amine has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-(4,6-Dimethylpyrimidin-2-yl)propan-1-amine involves its interaction with specific molecular targets, such as enzymes or receptors. It may inhibit or activate these targets, leading to a cascade of biochemical events. The exact pathways and molecular targets can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following compounds share structural or functional similarities with 3-(4,6-Dimethylpyrimidin-2-yl)propan-1-amine, enabling comparative analysis:

N-(4,6-Dimethylpyrimidin-2-yl)-1H-benzimidazol-2-amine

• Structure : The 4,6-dimethylpyrimidin-2-yl group is linked to a benzimidazole moiety via an amine bridge.
• Properties : Single-crystal X-ray analysis reveals a planar pyrimidine ring (mean C–C bond length = 0.003 Å) and intermolecular hydrogen bonding (N–H···N), contributing to crystalline stability .
• Synthesis : Prepared via condensation reactions, yielding structurally characterized crystals with an R factor of 0.044, indicative of high crystallographic precision .

Ambrisentan (S)-2-((4,6-Dimethylpyrimidin-2-yl)oxy)-3-methoxy-3,3-diphenylpropanoic acid

• Structure: Features a dimethylpyrimidinyl group connected via an ether linkage to a diphenylpropanoic acid scaffold.
• Application : A pharmaceutical agent used as an endothelin receptor antagonist, highlighting the bioactivity of dimethylpyrimidine derivatives when combined with carboxylate groups .
• Key Difference : Unlike the primary amine in the target compound, Ambrisentan’s ester and carboxylic acid groups enhance its polarity and drug-likeness.

1-(4,6-Dimethylpyrimidin-2-yl)-N-(pyridin-3-ylmethyl)piperidin-4-amine

• Structure : Incorporates a piperidin-4-amine group and a pyridinylmethyl substituent.

5-Substituted Dichloropyrimidines (e.g., B6: 4,6-Dichloro-5-(prop-2-yn-1-yl)pyrimidin-2-amine)

• Structure : Chlorine atoms at positions 4 and 6, with a propargyl group at position 3.
• Synthesis : High yield (81%) via nucleophilic substitution, with NMR data (δ = 7.50 ppm for NH2) confirming regioselectivity .
• Comparison : The electron-withdrawing chlorine substituents increase reactivity compared to methyl groups in the target compound.

Data Tables

Table 2: Spectroscopic Data

Compound	$ ^1H $ NMR (DMSO-d6)	$ ^{13}C $ NMR (DMSO-d6)
3-(4,6-Dimethylpyrimidin-2-yl)propan-1-amine	Not reported	Not reported
B6 ()	δ = 7.50 (NH2), 3.52 (H-10), 2.96 (H-30)	δ = 161.20 (C-2), 160.84 (C-4/6), 19.03 (C-10)
N-(4,6-Dimethylpyrimidin-2-yl)-1H-benzimidazol-2-amine	N–H resonance at ~12 ppm (hydrogen bonding)	Aromatic carbons at 113–161 ppm

Research Findings

• Synthetic Accessibility : Dichloropyrimidines (e.g., B6) are synthesized in high yields (81%) via straightforward substitution reactions, whereas the target compound’s discontinuation suggests synthetic or stability challenges .
• Crystallographic Insights : Hydrogen-bonding networks in N-(4,6-Dimethylpyrimidin-2-yl)-1H-benzimidazol-2-amine stabilize its crystal lattice, a feature that could be leveraged in co-crystal engineering for the target compound .
• Computational Tools : Structural analyses of analogs employed SHELX and ORTEP-3, underscoring the importance of crystallographic software in characterizing pyrimidine derivatives .

Biological Activity

3-(4,6-Dimethylpyrimidin-2-yl)propan-1-amine is a compound that has garnered attention in pharmacological research due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The compound features a pyrimidine ring substituted at positions 4 and 6 with methyl groups, linked to a propan-1-amine chain. Its molecular formula is $C_8H_{12}N_4$, with a molecular weight of approximately 168.21 g/mol. The structural uniqueness of this compound allows it to interact with various biological targets, influencing multiple biochemical pathways.

Research indicates that 3-(4,6-Dimethylpyrimidin-2-yl)propan-1-amine may exert its biological effects through several mechanisms:

• Enzyme Inhibition : The compound has been shown to inhibit enzymes involved in critical metabolic pathways. For example, it may interact with tyrosine kinases, which are pivotal in signaling pathways related to cell growth and proliferation .
• Antimicrobial Activity : Preliminary studies suggest that this compound exhibits antimicrobial properties against various pathogens. It has shown effectiveness against both Gram-positive and Gram-negative bacteria, as well as certain fungi.

Biological Activity Overview

The following table summarizes the biological activities associated with 3-(4,6-Dimethylpyrimidin-2-yl)propan-1-amine based on recent studies:

Activity	Description	Reference
Antimicrobial	Exhibits inhibitory effects against Staphylococcus aureus and Escherichia coli.
Anticancer	Potential to inhibit cancer cell proliferation through enzyme modulation.
Enzyme Inhibition	Interaction with tyrosine kinases affecting signaling pathways.
Cytotoxicity	Induces apoptosis in specific cancer cell lines at certain concentrations.

Case Studies

Several case studies have highlighted the biological activity of 3-(4,6-Dimethylpyrimidin-2-yl)propan-1-amine:

• Anticancer Effects : In vitro studies demonstrated that the compound significantly reduced the viability of various cancer cell lines by inducing apoptosis. The mechanism involved the modulation of apoptotic pathways and inhibition of cell cycle progression .
• Antimicrobial Studies : A study evaluated the compound's effectiveness against common bacterial strains. Results showed that it inhibited bacterial growth at concentrations ranging from 50 to 200 µg/mL, indicating its potential as an antimicrobial agent.
• Enzyme Interaction Studies : Research focused on the interaction of 3-(4,6-Dimethylpyrimidin-2-yl)propan-1-amine with specific enzymes revealed that it acts as a competitive inhibitor for certain kinases, suggesting its utility in therapeutic contexts where kinase activity is dysregulated .